Cas no 2151901-90-3 (4-(1,1-Difluoroethyl)-1-methyl-2-nitrobenzene)

• Product Name: 4-(1,1-Difluoroethyl)-1-methyl-2-nitrobenzene
• CAS No: 2151901-90-3
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD34183687
• CID: 5654851
• PubChem ID: 137453993
• Update Time: 2023-09-11

4-(1,1-Difluoroethyl)-1-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20693074
• 4-(1,1-Difluoroethyl)-1-methyl-2-nitrobenzene
• 2151901-90-3
• EN300-27750412
• GQTJNWKIXOVRSS-UHFFFAOYSA-N

• MDL： MFCD34183687
• Inchi： 1S/C9H9F2NO2/c1-6-3-4-7(9(2,10)11)5-8(6)12(13)14/h3-5H,1-2H3
• InChI Key： GQTJNWKIXOVRSS-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC(C)=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų